3-allyl-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12N2O4S2/c1-2-9-18-16(20)15(25-17(18)24)10-13-7-8-14(23-13)11-3-5-12(6-4-11)19(21)22/h2-8,10H,1,9H2/b15-10+
• InChI Key: YSMQNGAIXAVDOE-XNTDXEJSSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])/SC1=S
• Molecular Formula: C17H12N2O4S2
• Molecular Weight: 372.4 g/mol

Description

3-allyl-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a compound with a unique chemical structure that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-allyl-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its biological effects through the modulation of various cellular pathways, including the inhibition of enzymes involved in inflammation and cancer, and the activation of signaling pathways involved in glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the regulation of glucose metabolism. Additionally, it has been shown to exhibit low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-allyl-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its unique chemical structure, which allows for the modulation of various cellular pathways. Additionally, its low toxicity and high stability make it a suitable candidate for in vitro and in vivo experiments. However, its limited solubility in water can pose a challenge in certain experimental settings.

Future Directions

There are several future directions for the research and development of 3-allyl-5-{[5-(4-nitrophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one. One area of focus is the further investigation of its anti-inflammatory and anti-cancer properties, with the aim of developing it into a therapeutic agent for the treatment of various diseases. Additionally, its potential use as a pesticide and photochromic material warrants further investigation. Finally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are areas of interest for future research.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, it has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. In agriculture, it has been investigated for its potential use as a pesticide due to its insecticidal and fungicidal properties. In material science, it has been studied for its potential use as a photochromic material due to its ability to change color upon exposure to light.